1,3-dimethyl-7-(2-oxo-2-(3-(thiazol-2-yloxy)azetidin-1-yl)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-7-[2-oxo-2-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethyl]purine-2,6-dione
• InChI: InChI=1S/C15H16N6O4S/c1-18-12-11(13(23)19(2)15(18)24)21(8-17-12)7-10(22)20-5-9(6-20)25-14-16-3-4-26-14/h3-4,8-9H,5-7H2,1-2H3
• InChI Key: IMSCIRSBLNPMLG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)N3CC(C3)OC4=NC=CS4
• Molecular Formula: C15H16N6O4S
• Molecular Weight: 376.4 g/mol
• CAS No.: 1797367-57-7

Description

1,3-dimethyl-7-(2-oxo-2-(3-(thiazol-2-yloxy)azetidin-1-yl)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H16N6O4S and its molecular weight is 376.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• A study described the synthesis and biological activity of substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, a new class of heteroatom-activated beta-lactam antibiotics, showing significant activity predominantly against Gram-negative bacteria (Woulfe & Miller, 1985).

Antineoplastic Potential

• Research on the synthesis of thieno[2,3-b]azepin-4-ones as potential antineoplastic agents was conducted, although preliminary biological data did not indicate significant antineoplastic activity (Koebel, Needham, & Blanton, 1975).

Carbapenem Intermediates

• The study of 1β-Methylcarbapenem intermediates via the thiolysis of a Meldrum's precursor has been reported, highlighting its significance in nucleophilic attacks and various chemical transformations (Jacopin et al., 2001).

Antiasthmatic Activity

• Xanthene derivatives, including 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, have been synthesized and screened for their vasodilator activity, demonstrating significant antiasthmatic potential (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Microwave-Assisted Synthesis

• An efficient microwave-assisted protocol for the synthesis of coumarin-purine hybrids was developed, evaluating their in vitro antioxidant activity and DNA cleavage ability (Mangasuli, Hosamani, & Managutti, 2019).

Synthesis of Novel Derivatives

• The synthesis of new 6-purineselenyl and 8-(1,3,4-thiadiazolyl)-7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-dione derivatives was conducted, contributing to the diversity of purine derivatives (Gobouri, 2020).